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Compound of Interest

Compound Name: DL-Buthionine-(S,R)-sulfoximine

Cat. No.: B10754360 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of DL-
Buthionine-(S,R)-sulfoximine, tailored for researchers, scientists, and professionals in drug

development. The following procedural steps are designed to ensure safe laboratory practices.

Hazard Identification and Safety Precautions
DL-Buthionine-(S,R)-sulfoximine is a chemical that requires careful handling due to its

potential health effects. It is classified as a skin and eye irritant and may cause respiratory

irritation if inhaled.[1][2] Ingestion of this compound can be harmful.[3] Adherence to the safety

protocols outlined below is mandatory to minimize exposure risks.

Summary of Hazard Information:

Hazard Classification GHS Hazard Statement Signal Word

Skin Irritation (Category 2) H315: Causes skin irritation Warning

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation
Warning

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

H335: May cause respiratory

irritation
Warning

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed Warning
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Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling DL-
Buthionine-(S,R)-sulfoximine to prevent direct contact and inhalation.

Required Personal Protective Equipment:

Body Part Equipment Specification

Eyes Safety glasses or goggles Must have side-shields.[3][4]

Hands Gloves
Compatible chemical-resistant

gloves.[1]

Body Lab coat Impervious clothing.[3][4]

Respiratory Respirator
NIOSH-approved respirator

(e.g., N95 dust mask).[1]

Operational Plan: Step-by-Step Handling Protocol
This section details the procedural workflow for the safe handling of DL-Buthionine-(S,R)-
sulfoximine from receipt to disposal.

1. Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a chemical fume hood, is operational.[3][5]

Verify that a safety shower and an eyewash station are accessible and functional.[1][3][4]

Prepare all necessary equipment and reagents before handling the compound.

Designate a specific area for handling DL-Buthionine-(S,R)-sulfoximine.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear safety goggles with side shields.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b10754360?utm_src=pdf-body
https://www.benchchem.com/product/b10754360?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://www.scribd.com/document/757489293/Buthionine-S-R-Sulfoximine
https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://www.scribd.com/document/757489293/Buthionine-S-R-Sulfoximine
https://www.benchchem.com/product/b10754360?utm_src=pdf-body
https://www.benchchem.com/product/b10754360?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/dl-buthionine-s-r-sulfoximine.pdf
https://www.scribd.com/document/757489293/Buthionine-S-R-Sulfoximine
https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10754360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Put on compatible chemical-resistant gloves.

If working with the powder outside of a fume hood, a NIOSH-approved respirator is required.

3. Handling the Compound:

Avoid the formation of dust and aerosols.[3][5]

Weigh the required amount of the compound carefully, minimizing agitation.

If creating a solution, add the solid to the solvent slowly. DL-Buthionine-(S,R)-sulfoximine
is slightly soluble in aqueous solutions; solubility can be enhanced by first dissolving in an

organic solvent and then diluting into aqueous buffers.[6]

Keep the container tightly closed when not in use.[1][5]

Avoid all personal contact, including inhalation.[7]

4. Post-Handling Procedures:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[1][3]

Clean the work area and any contaminated equipment. Surfaces can be decontaminated by

scrubbing with alcohol.[3][4]

Remove PPE in the correct order to avoid cross-contamination.

Emergency Procedures
In the event of an exposure, follow these first-aid measures immediately.

First-Aid Measures:
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Exposure Route Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Seek medical

attention.[4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[3] Remove contaminated

clothing and wash it before reuse.[1][3] If skin

irritation occurs, get medical advice/attention.[1]

Inhalation

Move the victim to fresh air.[3][4] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion
Do NOT induce vomiting.[4] Wash out the mouth

with water.[4] Seek immediate medical attention.

Disposal Plan
Proper disposal of DL-Buthionine-(S,R)-sulfoximine and contaminated materials is crucial to

prevent environmental contamination and ensure safety.

Waste Chemical: Dispose of the chemical in a suitable, closed container labeled for chemical

waste.[8] Follow all federal, state, and local regulations for hazardous waste disposal.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, should be considered contaminated. Place these

items in a sealed, labeled container for hazardous waste disposal.[7]

Spills: In case of a spill, wear appropriate PPE.[3][4] For solid spills, sweep up the material

and place it in a sealed container for disposal.[8] Avoid generating dust.[7] For liquid spills,

absorb with an inert material (e.g., diatomite, universal binders) and place in a sealed

container for disposal.[3][4] Clean the spill area with a suitable solvent (e.g., alcohol) and

wash the area with soap and water.[3][4]

Handling Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://www.scribd.com/document/757489293/Buthionine-S-R-Sulfoximine
https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://www.scribd.com/document/757489293/Buthionine-S-R-Sulfoximine
https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10754360?utm_src=pdf-body
https://www.chemicalbook.com/msds/l-buthionine-s-r-sulfoximine.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methionine%20sulfoximine.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/l-buthionine-s-r-sulfoximine.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methionine%20sulfoximine.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376/DL-Buthionine-S-R-sulfoximine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106376B/DL-Buthionine-S-R-sulfoximine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key steps and decision points in the safe handling of DL-
Buthionine-(S,R)-sulfoximine.

Preparation & Setup

Don PPE
(Gloves, Goggles, Lab Coat, Respirator)

Weighing & Handling
(in Fume Hood)

Spill?

During Handling

Experiment/Procedure

Exposure?

During Experiment

Decontamination & Cleanup

Waste Disposal
(Chemical & Contaminated Materials)

Doff PPE

Wash Hands

Emergency Procedures

No Follow Spill Protocol

Yes

No Yes
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of DL-Buthionine-(S,R)-sulfoximine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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